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Compound of Interest

Compound Name: 2-Carboxyphenol-d4

Cat. No.: B562736

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for
2-Carboxyphenol-d4 (also known as Salicylic acid-d4). The information is compiled from
various safety data sheets and chemical suppliers to ensure a thorough understanding of the
handling, storage, and potential hazards associated with this compound. This document is

intended for use by professionals in research and development who have experience with
handling chemical reagents.

Chemical Identification

2-Carboxyphenol-d4 is the deuterated form of salicylic acid. It is commonly used as an
internal standard for the quantification of salicylic acid in various analytical methods, such as
Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS)[1][2].
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Identifier

Value

Chemical Name

2-Carboxyphenol-d4

Salicylic acid-d4, 2-Hydroxybenzoic acid-d4, 6-

Synonyms hydroxy-benzoic-2,3,4,5-d4 acid, 2,3,4,5-
tetradeuterio-6-hydroxybenzoic acid[3]
CAS Number 78646-17-0[3][4][5][6]

Molecular Formula

C7H2D403[6]

Molecular Weight

142.15 g/mol [5][6]

Hazard Identification and Classification

2-Carboxyphenol-d4 is classified as a hazardous substance. The following table summarizes

its hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class

Hazard Category Hazard Statement

Acute Toxicity, Oral

Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage
) o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[7]
Specific target organ toxicity —  Category 3 (Respiratory H335: May cause respiratory
single exposure system) irritation[7]

GHS Pictograms:

lw.Corrosionls.Exclamation Markls.Health Hazard
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Signal Word: Danger

The following diagram illustrates the relationship between the hazards associated with 2-
Carboxyphenol-d4.

P Harmful if Swallowed (H302)

Causes Serious Eye Damage (H318)

Suspected of Damaging Fertility
or the Unborn Child (H361)

i Causes Skin Irritation (H315)

2-Carboxyphenol-d4

y

Causes Serious Eye lrritation (H319)

P-| May Cause Respiratory Irritation (H335)

Click to download full resolution via product page

Hazard Relationship Diagram for 2-Carboxyphenol-d4

Physical and Chemical Properties

Limited information is available for the deuterated form. The properties of the non-deuterated
form, 2-Carboxyphenol (Salicylic Acid), are provided for reference.
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Property Value (for 2-Carboxyphenol)

Appearance Colorless, odorless, needle-shaped crystals[8]
Melting Point 159 °C[8]

Boiling Point 211 °CJ8]

Flash Point 157 °C[8]

Density 1.44 g/cm3[8]

Solubility in Water 1.8 g/L at 25 °C[8]

Soluble in ethanol, diethyl ether, carbon
Solubility in Organic Solvents tetrachloride, benzene, propanol, and

acetone[8]

For 2-Carboxyphenol-d4, it is noted to be a white solid[2].

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety and maintain the integrity
of the compound.

Handling:

o Obtain special instructions before use.

e Do not handle until all safety precautions have been read and understood.

e Wash hands and any exposed skin thoroughly after handling[7].

e Do not eat, drink, or smoke when using this product.

o Wear protective gloves, protective clothing, eye protection, and face protection[7].
» Avoid breathing dust[7].

e Use only outdoors or in a well-ventilated area[7].
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Storage:
» Store in a well-ventilated place. Keep container tightly closed[9].
o Store locked up.

 Recommended storage is at 4°C, sealed and away from moisture[4][6]. For solutions in
solvent, storage at -80°C for 6 months or -20°C for 1 month is recommended[4].

o Store at room temperature away from light and moisture[5].

The following workflow diagram outlines the recommended procedure for handling 2-
Carboxyphenol-d4.
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Start: Prepare to Handle
2-Carboxyphenol-d4

Read and Understand
Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Handle Substance with Care

Clean Spill According
to Protocol

Dispose of Waste Properly

Store in a Cool, Dry, Well-Ventilated,
Locked Area

Wash Hands Thoroughly

Click to download full resolution via product page

Recommended Handling Workflow for 2-Carboxyphenol-d4
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First-Aid Measures

In case of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Measures

Call a poison center or doctor if you feel unwell.

Rinse mouth. Immediately make the victim drink
If Swallowed

water (two glasses at most). Consult a

physician.[7][10]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes . o .
do. Continue rinsing.[7] Immediately call a

poison center or doctor.

Wash with plenty of soap and water.[7][11] Take
If on Skin off immediately all contaminated clothing. Rinse

skin with water/shower.[7][10]

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a poison center

or doctor if you feel unwell.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use fire-fighting measures that suit the environment. A solid
water stream may be inefficient. Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide are recommended[11].

o Specific Hazards: The product is not flammable. However, it is combustible, and the
development of hazardous combustion gases or vapors is possible in the event of a fire[7].

» Protective Equipment: No special measures are required beyond standard firefighting gear.
Stay in the danger area only with a self-contained breathing apparatus[7].

Toxicological Information
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Detailed toxicological studies specifically for 2-Carboxyphenol-d4 are not readily available in
the public domain. The hazard classifications are based on the properties of the parent
compound, salicylic acid.

Acute Toxicity: Harmful if swallowed.

e Skin Corrosion/Irritation: Causes skin irritation[7].

e Serious Eye Damage/Irritation: Causes serious eye damage.
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

» Carcinogenicity: No ingredients of this product present at levels greater than or equal to
0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or
OSHA[10].

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child[10].

Experimental Protocols

Detailed experimental protocols for the synthesis, use, or toxicological assessment of 2-
Carboxyphenol-d4 are not provided in the publicly available material safety data sheets.
Researchers should refer to internal standard operating procedures and relevant scientific
literature for specific applications. The primary use of this compound is as an internal standard
for quantitative analysis by methods such as NMR, GC-MS, or LC-MS[4].

Ecological Information

« Toxicity: No further relevant information is available regarding aquatic toxicity.
o Persistence and Degradability: No further relevant information is available.
e Bioaccumulative Potential: No further relevant information is available.

» Mobility in Soil: No further relevant information is available.
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e General Notes: It is considered slightly hazardous for water (Water hazard class 1, Self-
assessment). Do not allow undiluted product or large quantities of it to reach ground water,
water courses, or sewage systems.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.

This guide is intended to provide a summary of the available safety information for 2-
Carboxyphenol-d4. It is not a substitute for a thorough review of the complete Safety Data
Sheet (SDS) provided by the supplier and adherence to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Material Safety Data Sheet: A Technical Guide to 2-
Carboxyphenol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562736#2-carboxyphenol-d4-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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